molecular formula C14H11FO4S B6409122 4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95% CAS No. 1261935-58-3

4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95%

Cat. No. B6409122
CAS RN: 1261935-58-3
M. Wt: 294.30 g/mol
InChI Key: VGZRBFQBWCIDCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95% is a fluorinated organic compound that is widely used in scientific research. It has a wide range of applications, from drug development to biochemical and physiological studies. It is also used in the synthesis of other compounds, such as polymers and pharmaceuticals.

Scientific Research Applications

4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used as a starting material for the synthesis of polymers and pharmaceuticals. It is also used to study the mechanism of action of drugs, as well as to study biochemical and physiological processes. Additionally, it is used in the synthesis of other fluorinated compounds, such as 4-fluorobenzaldehyde, 4-fluorobenzoyl chloride, and 4-fluorobenzene.

Mechanism of Action

4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95% is believed to act as a competitive inhibitor of enzymes involved in the metabolism of drugs. Specifically, it is thought to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. Additionally, it is believed to inhibit the activity of other enzymes, such as monoamine oxidase and xanthine oxidase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95% are not well understood. However, it is believed to have anti-inflammatory and anti-oxidant properties. Additionally, it has been shown to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable under a wide range of conditions. Additionally, it is non-toxic and non-volatile, making it a safe compound to work with in the lab. However, it is also relatively expensive compared to other compounds, and it is not soluble in water, making it difficult to work with in aqueous solutions.

Future Directions

Given its wide range of applications, there are many potential future directions for 4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95%. It could be used in the development of more efficient and effective drugs, as well as in the development of new polymers and pharmaceuticals. Additionally, it could be used to study the biochemical and physiological effects of other compounds, such as drugs and environmental toxins. Finally, it could be used to study the mechanism of action of other enzymes, such as monoamine oxidase and xanthine oxidase.

Synthesis Methods

4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid, 95% is synthesized using a two-step process. The first step involves the reaction of 4-fluorobenzoic acid with 3-methylsulfonylphenylmagnesium bromide in anhydrous tetrahydrofuran (THF) at room temperature. The second step involves the hydrolysis of the reaction product with aqueous hydrochloric acid. The yield of the reaction is approximately 95%.

properties

IUPAC Name

4-fluoro-3-(3-methylsulfonylphenyl)benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)12-8-10(14(16)17)5-6-13(12)15/h2-8H,1H3,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VGZRBFQBWCIDCO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11FO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40691618
Record name 6-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40691618
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

294.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Fluoro-3-(3-methylsulfonylphenyl)benzoic acid

CAS RN

1261935-58-3
Record name 6-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40691618
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.